5,7-Diacetoxycoumarin

• Molecular Formula: C13H10O6
• Molecular Weight: 262.21 g/mol
• IUPAC Name: (5-acetyloxy-2-oxochromen-7-yl) acetate
• InChI: InChI=1S/C13H10O6/c1-7(14)17-9-5-11(18-8(2)15)10-3-4-13(16)19-12(10)6-9/h3-6H,1-2H3
• InChI Key: YVFCHGMDKPGYIK-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC(=C2C=CC(=O)OC2=C1)OC(=O)C
• Canonical SMILES: CC(=O)OC1=CC2=C(C=CC(=O)O2)C(=C1)OC(=O)C

Description

5,7-Diacetoxycoumarin is a synthetic compound that belongs to the class of coumarin derivatives. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 5,7-Diacetoxycoumarin is not fully understood. However, it is believed to act as a photosensitizer by generating reactive oxygen species (ROS) upon exposure to light. The ROS can then induce cell death in cancer cells and other diseased cells.
Biochemical and Physiological Effects:
5,7-Diacetoxycoumarin has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and other diseased cells. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5,7-Diacetoxycoumarin is its high solubility in organic solvents, which makes it easy to handle in the laboratory. It also has a high quantum yield, which makes it an efficient photosensitizer. However, one of the main limitations of 5,7-Diacetoxycoumarin is its potential toxicity, which can limit its use in vivo.

Future Directions

There are several future directions for the use of 5,7-Diacetoxycoumarin in scientific research. One area of interest is the development of new photosensitizers for the treatment of cancer and other diseases. Another area of interest is the development of new fluorescent probes for the detection of metal ions and other biomolecules. Additionally, there is a need for further research into the mechanism of action of 5,7-Diacetoxycoumarin and its potential toxicity in vivo.

Synthesis Methods

The synthesis of 5,7-Diacetoxycoumarin involves the reaction of salicylaldehyde with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then subjected to acetic anhydride to obtain 5,7-Diacetoxycoumarin. This method has been widely used in the laboratory and has been shown to yield high purity and good yields of the compound.

Scientific Research Applications

5,7-Diacetoxycoumarin has been extensively used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. It has also been used as a photosensitizer for the treatment of cancer and other diseases.